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Compound of Interest

Compound Name: Diethyl methylmalonate

Cat. No.: B048530 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core physicochemical

properties of diethyl methylmalonate, a key reagent in organic synthesis. The information is

presented to support its application in research, particularly in the fields of medicinal chemistry

and drug development. All quantitative data has been summarized for clarity, and where

applicable, experimental context is provided.

Physicochemical Properties
Diethyl methylmalonate is a colorless liquid that is slightly soluble in water but soluble in

organic solvents like alcohol and oils.[1] Its key physical and chemical characteristics are

detailed below.
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Property Value Conditions

Density 1.022 g/mL at 20 °C

1.055 g/mL at 25 °C[2]

Boiling Point 198-199 °C

Refractive Index 1.413 at 20 °C

Flash Point 77.0 °C (170.0 °F) Closed Cup

Molecular Weight 174.19 g/mol [2][3]

Solubility in Water Slightly soluble[1][4]

Experimental Protocols
The determination of the physicochemical properties of diethyl methylmalonate follows

standard laboratory procedures. A generalized experimental workflow for characterizing a liquid

chemical like diethyl methylmalonate is outlined below. This diagram illustrates the logical

progression from sample purification to the measurement of key physical constants and finally

to safety assessment.
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Experimental Workflow for Characterization of Diethyl Methylmalonate

Purification

Measurement of Physical Properties

Safety Assessment

Distillation

Density Measurement (Pycnometer)

Purified Sample

Refractive Index (Abbe Refractometer)

Boiling Point Determination

Flash Point (Closed-Cup Method)

Click to download full resolution via product page

A generalized experimental workflow for the characterization of diethyl methylmalonate.

Signaling Pathway and Reactivity
Diethyl methylmalonate is a versatile substrate in organic synthesis, primarily due to the

reactivity of the alpha-proton located on the carbon between the two carbonyl groups. This

reactivity is exploited in various carbon-carbon bond-forming reactions. A key reaction pathway

involves the deprotonation of diethyl methylmalonate to form a stabilized enolate, which can

then act as a nucleophile. The following diagram illustrates this fundamental reactivity.
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Reactivity Pathway of Diethyl Methylmalonate

Diethyl Methylmalonate

Stabilized Enolate

+ Base

Base (e.g., NaOEt)

Alkylated Product

+ Electrophile

Electrophile (e.g., Alkyl Halide)
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The fundamental reactivity pathway of diethyl methylmalonate in the presence of a base and
an electrophile.

Safety and Handling
While diethyl methylmalonate is a valuable laboratory chemical, appropriate safety

precautions must be observed. It is a combustible liquid and may cause irritation to the skin,

eyes, and respiratory tract.[4] In case of fire, use water spray, dry chemical, chemical foam, or

alcohol-resistant foam for extinction.[4] It is important to handle this chemical in a well-

ventilated area and to use appropriate personal protective equipment, including gloves and

safety glasses. Diethyl methylmalonate is incompatible with strong acids, bases, oxidizing

agents, and reducing agents.[4]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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